Cas no 2361778-36-9 (tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate is a specialized intermediate in organic synthesis, featuring a tert-butyloxycarbonyl (Boc)-protected pyrrolidine core and an acrylamide-linked benzamide moiety. This compound is particularly valuable in peptide and small-molecule drug development due to its dual functional groups, enabling selective modifications at the amine and acrylamide sites. The Boc group enhances stability during synthetic manipulations, while the acrylamide functionality allows for further conjugation or polymerization. Its well-defined structure and reactivity make it suitable for applications in medicinal chemistry, such as targeted covalent inhibitor design or polymer-supported synthesis. The compound’s purity and consistent performance are critical for reproducible research outcomes.

tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate structure

2361778-36-9 structure

Product Name:tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate

CAS No:2361778-36-9

MF:C₂₀H₂₇N₃O₄

MW:373.446085214615

CID:6415871

PubChem ID:145889724

Update Time:2025-10-29

tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate
- 2361778-36-9
- Tert-butyl 3-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]pyrrolidine-1-carboxylate
- Z1173290402
- tert-butyl 3-{4-[(prop-2-enamido)methyl]benzamido}pyrrolidine-1-carboxylate
- EN300-26589298
- Inchi： 1S/C20H27N3O4/c1-5-17(24)21-12-14-6-8-15(9-7-14)18(25)22-16-10-11-23(13-16)19(26)27-20(2,3)4/h5-9,16H,1,10-13H2,2-4H3,(H,21,24)(H,22,25)
- InChI Key： JGFXUAMWQSEMFJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C1)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O)=O

Computed Properties

Exact Mass: 373.20015635g/mol
Monoisotopic Mass: 373.20015635g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 87.7Å²

tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26589298-0.05g	tert-butyl 3-{4-[(prop-2-enamido)methyl]benzamido}pyrrolidine-1-carboxylate	2361778-36-9	95.0%	0.05g	$246.0	2025-03-20

tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9)

The compound tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9) is a specialized pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carboxylate group and a prop-2-enamido moiety, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing peptide mimetics and small molecule inhibitors, which are critical in targeting diseases like cancer and autoimmune disorders.

In recent years, the demand for high-purity intermediates like tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's CAS No. 2361778-36-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its applications extend to proteomics and bioconjugation, where it serves as a building block for fluorescent probes and targeted drug delivery systems. These attributes align with current trends in AI-driven drug design and computational chemistry, where researchers seek optimized scaffolds for novel therapeutics.

The synthesis of tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate involves multi-step organic reactions, including amide coupling and Boc protection. Its prop-2-enamido functionality allows for further modifications via click chemistry, a technique widely adopted in biomaterials and nanomedicine. This versatility has made it a subject of interest in green chemistry initiatives, where reducing synthetic waste and improving atom economy are prioritized. The compound's stability under physiological conditions also makes it suitable for in vivo studies, a key consideration for preclinical research.

From an analytical perspective, CAS No. 2361778-36-9 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound meets stringent quality standards for pharmaceutical-grade intermediates. The rise of automated synthesis platforms has further streamlined its production, catering to the needs of high-throughput screening (HTS) campaigns. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate are gaining traction for their modular design and compatibility with structure-activity relationship (SAR) studies.

In conclusion, tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9) represents a cutting-edge tool in modern drug development. Its applications span bioconjugation, proteomics, and targeted therapy, aligning with global efforts to address unmet medical needs. As research continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.